Cas no 98560-72-6 (Ethyl 2-hydroxy-2,3-dimethylbutanoate)
98560-72-6 structure
Product Name:Ethyl 2-hydroxy-2,3-dimethylbutanoate
CAS No:98560-72-6
MF:C8H16O3
MW:160.210843086243
CID:2126150
Update Time:2023-08-04
Ethyl 2-hydroxy-2,3-dimethylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-hydroxy-2,3-dimethylbutanoate
- AFZAUDVCXPWZND-UHFFFAOYSA-N
- Butanoic acid, 2-hydroxy-2,3-dimethyl-, ethyl ester
- Ethyl 2-hydroxy-2,3-dimethylbutanoate
-
- Inchi： 1S/C8H16O3/c1-5-11-7(9)8(4,10)6(2)3/h6,10H,5H2,1-4H3
- InChI Key： AFZAUDVCXPWZND-UHFFFAOYSA-N
- SMILES： OC(C(=O)OCC)(C)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 142
- Topological Polar Surface Area: 46.5
Ethyl 2-hydroxy-2,3-dimethylbutanoate Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
98560-72-6 (Ethyl 2-hydroxy-2,3-dimethylbutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
